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Compound of Interest

Compound Name: p-Tolylphosphonic acid

Cat. No.: B152801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of p-Tolylphosphonic acid, a member of

the organophosphorus compound family. This document consolidates essential information

regarding its chemical and physical properties, detailed experimental protocols for its synthesis

and analysis, and a visual representation of a general experimental workflow.

Core Properties of p-Tolylphosphonic Acid
p-Tolylphosphonic acid, identified by the CAS number 3366-72-1, possesses the molecular

formula C7H9O3P.[1][2] Its molecular weight is 172.12 g/mol .[1] A summary of its key physical

and chemical properties is presented in the table below. It is important to note that while this

data is compiled from various chemical suppliers, experimental values can vary.

Property Value Reference

CAS Number 3366-72-1 [1][2]

Molecular Formula C7H9O3P [1]

Molecular Weight 172.12 g/mol [1]
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The synthesis and analysis of p-Tolylphosphonic acid are crucial for its application in

research and development. The following sections detail generalized experimental

methodologies.

Synthesis of p-Tolylphosphonic Acid via the Michaelis-
Arbuzov Reaction
The Michaelis-Arbuzov reaction is a widely utilized method for the formation of carbon-

phosphorus bonds, making it a suitable pathway for the synthesis of p-Tolylphosphonic acid.

This protocol is a generalized procedure and may require optimization for specific laboratory

conditions.

Materials:

p-Tolyl halide (e.g., p-bromotoluene or p-iodotoluene)

Trialkyl phosphite (e.g., triethyl phosphite)

Anhydrous reaction solvent (e.g., toluene or xylene)

Inert gas (e.g., nitrogen or argon)

Hydrochloric acid (concentrated)

Standard laboratory glassware for reflux and distillation

Procedure:

Reaction Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a

condenser, and a drying tube, all under an inert atmosphere.

Reagent Addition: Charge the round-bottom flask with the p-tolyl halide and the trialkyl

phosphite in the chosen anhydrous solvent.

Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

solvent and any unreacted starting materials under reduced pressure.

Hydrolysis: Add concentrated hydrochloric acid to the residue and heat the mixture to reflux

to hydrolyze the phosphonate ester to the corresponding phosphonic acid.

Isolation and Purification: Cool the reaction mixture, which should result in the precipitation

of p-Tolylphosphonic acid. Collect the solid product by filtration, wash it with cold water,

and dry it under vacuum. Further purification can be achieved by recrystallization from a

suitable solvent.

Analysis of p-Tolylphosphonic Acid by High-
Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a robust analytical technique for

determining the purity and concentration of p-Tolylphosphonic acid. The following is a

general HPLC method that can be adapted for this purpose.

Instrumentation and Materials:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Mobile phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent

(e.g., acetonitrile or methanol)

p-Tolylphosphonic acid standard

Sample solvent (e.g., mobile phase or a mixture of water and organic solvent)

Procedure:

Mobile Phase Preparation: Prepare the mobile phase by mixing the aqueous buffer and the

organic solvent in a suitable ratio. Degas the mobile phase before use.
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Standard Solution Preparation: Prepare a stock solution of the p-Tolylphosphonic acid
standard of a known concentration in the sample solvent. Prepare a series of calibration

standards by diluting the stock solution.

Sample Preparation: Accurately weigh and dissolve the p-Tolylphosphonic acid sample in

the sample solvent to a known concentration.

Chromatographic Conditions:

Column: C18 reversed-phase column

Mobile Phase: Isocratic or gradient elution with a mixture of aqueous buffer and organic

solvent.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where p-Tolylphosphonic acid has significant

absorbance.

Injection Volume: Typically 10-20 µL.

Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample

solution to determine the concentration and purity of p-Tolylphosphonic acid.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and purification of p-
Tolylphosphonic acid.
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Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of p-Tolylphosphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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